N-(4-nitrophenyl)-2-(2-thienyl)acetamide

• IUPAC Name: N-(4-nitrophenyl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C12H10N2O3S/c15-12(8-11-2-1-7-18-11)13-9-3-5-10(6-4-9)14(16)17/h1-7H,8H2,(H,13,15)
• InChI Key: BOASBEGFXYCEPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CC(=O)NC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C12H10N2O3S
• DSSTOX Substance ID: DTXSID701329797
• Molecular Weight: 262.29 g/mol
• Solubility: 39 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 384857-54-9

Description

N-(4-nitrophenyl)-2-(2-thienyl)acetamide, also known as 4-Nitrophenyl-2-Thienylacetamide (NPTA), is a chemical compound that has been widely used in scientific research. NPTA is a yellow crystalline powder that is soluble in organic solvents such as methanol, ethanol, and chloroform. The compound has been synthesized using various methods, and its mechanism of action and physiological effects have been widely studied.

Mechanism of Action

NPTA is a chromogenic substrate that is cleaved by enzymes such as chymotrypsin, trypsin, and papain. The cleavage of NPTA results in the formation of a yellow-colored product, which can be quantified using spectrophotometry. The mechanism of action of NPTA involves the hydrolysis of the amide bond by the active site of the enzyme. The cleavage of the amide bond generates a carboxylic acid and an amine, which then react with the nitro group to form the yellow-colored product.
Biochemical and Physiological Effects:
NPTA has no known biochemical or physiological effects on living organisms. The compound is not toxic and has not been shown to have any adverse effects on animals or humans.

Advantages and Limitations for Lab Experiments

The advantages of using NPTA in lab experiments include its low cost, high sensitivity, and ease of use. The compound is readily available and can be synthesized using simple methods. NPTA is also highly sensitive, allowing for the detection of small amounts of enzymes and other biomolecules. The limitations of NPTA include its limited specificity and the fact that it can be cleaved by a wide range of enzymes, making it unsuitable for the determination of specific enzymes in complex mixtures.

Future Directions

For research on NPTA include the development of new methods for the synthesis of the compound and the optimization of its use as a chromogenic substrate for the determination of enzymes and other biomolecules.

Scientific Research Applications

NPTA has been widely used in scientific research as a chromogenic substrate for the determination of various enzymes, including chymotrypsin, trypsin, and papain. It has also been used as a reagent for the determination of amino acids and peptides. NPTA has been used as a model substrate to study the mechanism of action of various enzymes. The compound has also been used in the development of biosensors for the detection of enzymes and other biomolecules.